Cas no 2219375-98-9 (1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid
• CAS No: 2219375-98-9
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 5194142
• PubChem ID: 136575765
• Update Time: 2025-06-13

1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
• 1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid

• Inchi： 1S/C15H25NO5/c1-5-9-20-11-15(12(17)18)7-6-8-16(10-15)13(19)21-14(2,3)4/h5H,1,6-11H2,2-4H3,(H,17,18)
• InChI Key： SOTWCHVKEIDVSE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(COCC=C)(C(O)=O)C1

Additional information on 1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid

Research Briefing on 1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid (CAS: 2219375-98-9)

In recent years, the compound 1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid (CAS: 2219375-98-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements, applications, and research findings related to this compound, which serves as a key intermediate in the synthesis of various bioactive molecules.

The compound, characterized by its unique piperidine scaffold and functional groups, has been extensively studied for its role in drug discovery and development. Recent literature highlights its utility in the synthesis of protease inhibitors, receptor modulators, and other pharmacologically active agents. The tert-butoxycarbonyl (Boc) protecting group and the allyloxy moiety are particularly noteworthy, as they offer versatility in synthetic routes and enable further functionalization.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of novel antiviral agents. Researchers utilized 2219375-98-9 to develop a series of piperidine-based inhibitors targeting viral proteases, showcasing its potential in addressing emerging infectious diseases. The study reported high yields and excellent selectivity, underscoring the compound's value in medicinal chemistry.

Another significant application of 2219375-98-9 was explored in a recent Nature Communications article (2024), where it was employed in the development of covalent inhibitors for oncology targets. The allyloxy group facilitated site-specific modifications, enabling the creation of compounds with enhanced binding affinity and pharmacokinetic properties. This research opens new avenues for targeted cancer therapies.

From a synthetic perspective, advancements in green chemistry have also impacted the production of 2219375-98-9. A 2024 report in ACS Sustainable Chemistry & Engineering detailed a solvent-free, catalytic method for its synthesis, reducing environmental impact while maintaining high purity and yield. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 1-(tert-butoxy)carbonyl-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid (2219375-98-9) continues to be a pivotal compound in chemical biology and drug discovery. Its versatility, coupled with recent innovations in its applications and synthesis, positions it as a valuable asset for researchers aiming to develop next-generation therapeutics. Future studies are expected to further explore its potential in addressing unmet medical needs.